Cas no 59604-96-5 (methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate)

• Product Name: methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• CAS No: 59604-96-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD09258894
• CID: 365816
• PubChem ID: 11600901
• Update Time: 2025-10-30

methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-2-hydroxy-, methyl ester
• Methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• 2-Hydroxy-5,6,7,8-tetrahydro-[1]naphthoesaeure-methylester
• 2-hydroxy-5,6,7,8-tetrahydro-[1]naphthoic acid methyl ester
• 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid methyl ester
• AGN-PC-00CF9I
• F9995-0491
• methyl 2-hydroxy-5,6,7,8-tetrahydro-1-naphthoate
• SureCN6608334
• YSCK0377
• VU0549383-1
• Methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate, 97%
• F72410
• AKOS015957528
• DTXSID50469244
• 2-Hydroxy-5,6,7,8-tetrahydro-naphthalene-1-carboxylic acid methyl ester
• FGZPUQMMDVJQQN-UHFFFAOYSA-N
• Methyl2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• SCHEMBL6608334
• Z1509587571
• MFCD09258894
• EN300-203432
• 59604-96-5
• AS-71990
• DB-351866
• methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate

• MDL： MFCD09258894
• Inchi： 1S/C12H14O3/c1-15-12(14)11-9-5-3-2-4-8(9)6-7-10(11)13/h6-7,13H,2-5H2,1H3
• InChI Key： FGZPUQMMDVJQQN-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1C(=O)OC)CCCC2

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 40-43℃
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate

Comprehensive Overview of Methyl 2-Hydroxy-5,6,7,8-Tetrahydronaphthalene-1-Carboxylate (CAS No. 59604-96-5)

Methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 59604-96-5) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a tetralin derivative, is characterized by its unique structural framework, combining a carboxylate ester and a hydroxyl group on a partially hydrogenated naphthalene ring. Its molecular formula is C₁₂H₁₄O₃, and it exhibits properties that make it valuable in synthetic chemistry and material science applications.

In recent years, the demand for bioactive intermediates like methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate has surged due to its potential role in drug discovery. Researchers are particularly interested in its ability to serve as a building block for more complex molecules, such as chiral ligands or pharmaceutical precursors. The compound’s tetralin core is structurally similar to several natural products, making it a candidate for the development of novel therapeutics targeting inflammation and metabolic disorders.

The synthesis of methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate typically involves multi-step organic reactions, including hydrogenation, esterification, and hydroxylation. These processes are optimized to achieve high yields and purity, which are critical for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound’s identity and assess its quality. The growing interest in green chemistry has also prompted investigations into eco-friendly synthesis routes for this compound, aligning with global sustainability trends.

One of the most searched questions about CAS No. 59604-96-5 relates to its solubility and stability under various conditions. Studies indicate that this compound is soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, which are crucial considerations for storage and handling. These properties are frequently discussed in forums and research papers, reflecting the compound’s relevance in laboratory settings.

Another trending topic tied to methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate is its potential application in flavor and fragrance industries. The compound’s aromatic profile and structural similarity to naturally occurring terpenes make it a candidate for synthesizing synthetic fragrances or flavor enhancers. This aligns with the increasing consumer demand for sustainable and synthetic alternatives to traditional ingredients, a hot topic in the cosmetic and food industries.

From an SEO perspective, keywords such as "tetralin derivatives," "ester synthesis," and "pharmaceutical intermediates" are highly relevant to this compound. These terms are frequently searched by chemists, researchers, and industry professionals seeking information on CAS No. 59604-96-5. Additionally, long-tail queries like "how to synthesize methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate" or "applications of tetralin-based compounds" reflect the compound’s niche but growing interest in academic and industrial circles.

In conclusion, methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 59604-96-5) is a compound with multifaceted applications, from drug development to material science. Its unique chemical properties and adaptability to various synthetic pathways make it a subject of ongoing research. As industries continue to explore sustainable chemistry and bioactive molecules, this compound is poised to remain a key player in innovative scientific advancements.